Cas no 54490-80-1 (2,5-Cyclohexadiene-1,4-dione, 2-chloro-6-methoxy-)

• Product Name: 2,5-Cyclohexadiene-1,4-dione, 2-chloro-6-methoxy-
• CAS No: 54490-80-1
• MF: C₇H₅ClO₃
• MW: 172.565801382065
• CID: 354453
• PubChem ID: 11084352
• Update Time: 2025-04-19

2,5-Cyclohexadiene-1,4-dione, 2-chloro-6-methoxy- Chemical and Physical Properties

Names and Identifiers

• 2,5-Cyclohexadiene-1,4-dione, 2-chloro-6-methoxy-
• 2-chloro-6-methoxycyclohexa-2,5-diene-1,4-dione
• SCHEMBL9364524
• DTXSID00454589
• 54490-80-1

• Inchi： 1S/C7H5ClO3/c1-11-6-3-4(9)2-5(8)7(6)10/h2-3H,1H3
• InChI Key： CGTKOPHUGPJEPA-UHFFFAOYSA-N
• SMILES： ClC1=CC(C=C(C1=O)OC)=O

Computed Properties

• Exact Mass: 171.99275
• Monoisotopic Mass: 171.9927217g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 275
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 43.4Ų

Experimental Properties

• PSA: 43.37

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones